Cas no 2228735-22-4 (2-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-2-yl-2-oxoacetic acid)

• Product Name: 2-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-2-yl-2-oxoacetic acid
• CAS No: 2228735-22-4
• MF: C₉H₉NO₅
• MW: 211.171462774277
• CID: 5980283
• PubChem ID: 165827856
• Update Time: 2025-05-26

2-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-2-yl-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-2-yl-2-oxoacetic acid
• 2228735-22-4
• 2-[5-(methoxycarbonyl)-1-methyl-1H-pyrrol-2-yl]-2-oxoacetic acid
• EN300-1727983

• Inchi： 1S/C9H9NO5/c1-10-5(7(11)8(12)13)3-4-6(10)9(14)15-2/h3-4H,1-2H3,(H,12,13)
• InChI Key： OCGURDWNJPRXOH-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=C(C(C(=O)O)=O)N1C)=O

Computed Properties

• Exact Mass: 211.04807239g/mol
• Monoisotopic Mass: 211.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 85.6Ų

Additional information on 2-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-2-yl-2-oxoacetic acid

Comprehensive Overview of 2-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-2-yl-2-oxoacetic acid (CAS No. 2228735-22-4)

The compound 2-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-2-yl-2-oxoacetic acid (CAS No. 2228735-22-4) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrrole ring and oxoacetic acid moiety, makes it a versatile intermediate in synthetic chemistry. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the development of novel enzyme inhibitors and bioactive molecules.

In recent years, the demand for heterocyclic compounds like 2-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-2-yl-2-oxoacetic acid has surged, driven by advancements in medicinal chemistry and green synthesis. This compound's methoxycarbonyl group enhances its reactivity, enabling efficient derivatization for targeted applications. Its relevance to cancer research and metabolic disorders has also been explored, aligning with current trends in precision medicine.

The synthesis of CAS No. 2228735-22-4 typically involves multi-step organic reactions, including esterification and pyrrole functionalization. Its molecular weight and solubility properties make it suitable for high-throughput screening in drug development. Additionally, its stability under ambient conditions ensures ease of handling in laboratory settings, a critical factor for industrial-scale production.

From an environmental perspective, 2-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-2-yl-2-oxoacetic acid is being studied for its biodegradability and low toxicity profile, addressing growing concerns about sustainable chemistry. Innovations in catalytic processes have further optimized its synthesis, reducing waste and energy consumption. These advancements resonate with the global push toward eco-friendly chemical manufacturing.

In the context of AI-driven drug discovery, this compound has garnered attention for its potential as a scaffold for virtual screening. Computational models predict its interactions with biological targets, accelerating the identification of lead compounds. Such applications highlight its role in bridging traditional synthesis and cutting-edge technology.

For researchers seeking CAS No. 2228735-22-4 suppliers, it is essential to verify purity (>98%) and analytical data (e.g., NMR, HPLC). Storage recommendations typically include protection from moisture and light, ensuring long-term stability. As interest in custom synthesis grows, this compound is increasingly available through specialty chemical providers.

Future directions for 2-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-2-yl-2-oxoacetic acid may include exploration in material science, such as polymer precursors or organic electronics. Its structural motifs align with emerging needs in functional materials, offering avenues beyond life sciences. Collaborative efforts between academia and industry will likely drive its commercialization.